Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate

• Molecular Formula: C18H18FNO3S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate
• InChI: InChI=1S/C18H18FNO3S/c1-2-23-18(22)14-5-3-13(4-6-14)11-24-12-17(21)20-16-9-7-15(19)8-10-16/h3-10H,2,11-12H2,1H3,(H,20,21)
• InChI Key: XNEQWGOZWWBLFT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)CSCC(=O)NC2=CC=C(C=C2)F

Description

Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential applications in cancer research. This compound was first synthesized in 2011 by a team of researchers at the University of Texas MD Anderson Cancer Center. Since then, it has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate A involves the inhibition of a key protein called heat shock protein 90 (Hsp90). Hsp90 is a molecular chaperone that plays a critical role in maintaining the stability and function of numerous client proteins, many of which are involved in cancer cell survival and growth. By inhibiting Hsp90, Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate A disrupts the protein folding machinery of cancer cells, leading to their death.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate A has been shown to modulate several important cellular pathways. It has been found to inhibit angiogenesis (the formation of new blood vessels), which is a critical process for tumor growth and metastasis. Moreover, it has been shown to activate the immune system, leading to the recruitment of immune cells to the tumor microenvironment. These effects suggest that Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate A may have potential applications beyond cancer therapy, such as in the treatment of autoimmune diseases and chronic inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate A is its selectivity towards cancer cells, which minimizes the risk of toxicity to normal cells. It also exhibits potent anti-cancer activity at low concentrations, making it a promising candidate for further development. However, its synthesis is complex and requires specialized equipment and expertise, which may limit its accessibility to researchers.

Future Directions

There are several potential future directions for the development of Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate A. One area of interest is the identification of biomarkers that can predict the sensitivity of cancer cells to Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate A. This would enable the selection of patients who are most likely to benefit from treatment with this compound. Another direction is the development of combination therapies that can enhance the anti-cancer activity of Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate A. For example, it has been shown to synergize with other Hsp90 inhibitors and chemotherapy drugs. Finally, the potential applications of Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate A beyond cancer therapy, such as in the treatment of autoimmune diseases and chronic inflammation, warrant further investigation.

Synthesis Methods

The synthesis of Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate A involves a series of chemical reactions that require specialized equipment and expertise. The process begins with the reaction of 4-fluoroaniline with ethyl 4-bromobenzoate to form ethyl 4-(4-fluoroanilino)benzoate. This intermediate is then treated with thioacetic acid to produce ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl]benzoate, which is subsequently reacted with ethyl chloroformate to yield Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate A.

Scientific Research Applications

Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate A has been shown to exhibit potent anti-cancer activity in various preclinical cancer models. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and suppress tumor growth. Moreover, it has demonstrated selectivity towards cancer cells, sparing normal cells from its cytotoxic effects. These properties make Ethyl 4-[[2-(4-fluoroanilino)-2-oxoethyl]sulfanylmethyl]benzoate A an attractive candidate for further development as an anti-cancer agent.